4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C20H22N2O4S2/c1-4-12-22-17-11-10-16(28(3,24)25)13-18(17)27-20(22)21-19(23)14-6-8-15(9-7-14)26-5-2/h6-11,13H,4-5,12H2,1-3H3
• InChI Key: RQPOMADUQUCSEO-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=C(C=C2)S(=O)(=O)C)SC1=NC(=O)C3=CC=C(C=C3)OCC
• Molecular Formula: C20H22N2O4S2
• Molecular Weight: 418.5 g/mol

Description

4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide, also known as EMBI, is a synthetic compound that has been extensively studied in scientific research for its potential therapeutic applications. EMBI belongs to the class of benzothiazole derivatives, which have been reported to possess a wide range of biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties.

Mechanism of Action

The exact mechanism of action of 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide is not fully understood, but studies have suggested that it acts by inhibiting the activity of certain enzymes and proteins that are involved in cancer cell growth and survival. 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide has been reported to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and cell division. 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide has also been shown to inhibit the activity of AKT, a protein that is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide has been reported to have several biochemical and physiological effects. Studies have shown that 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide can induce cell cycle arrest in cancer cells, which can prevent their proliferation. 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide has also been reported to inhibit the migration and invasion of cancer cells, which can prevent the spread of cancer to other parts of the body. In addition, 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide has been shown to reduce the production of inflammatory cytokines, which can contribute to the development of cancer.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide for lab experiments is its high potency and specificity. 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide has been reported to have a low IC50 value (the concentration required to inhibit 50% of a particular activity) for cancer cells, which makes it a promising candidate for anti-cancer drug development. However, one of the limitations of using 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide is its poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide. One of the major areas of research could be the development of novel drug delivery systems that can improve the solubility and bioavailability of 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide. Another area of research could be the identification of the specific molecular targets of 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide, which can provide insights into its mechanism of action. Furthermore, the combination of 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide with other anti-cancer drugs could be explored to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide involves the reaction of 6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-amine with ethyl 4-chlorobenzoylacetate in the presence of potassium carbonate and DMF. The resulting product is then treated with ethyl alcohol and hydrochloric acid to obtain 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide as a white solid with a melting point of 195-197°C.

Scientific Research Applications

4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide has been extensively studied in scientific research for its potential therapeutic applications. One of the major areas of research has been its anti-cancer properties. Studies have shown that 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide can inhibit the growth of various cancer cells such as breast, lung, colon, and prostate cancer cells. 4-ethoxy-N-(6-methylsulfonyl-3-propyl-1,3-benzothiazol-2-ylidene)benzamide has also been reported to induce apoptosis (programmed cell death) in cancer cells, which is a desirable property for anti-cancer drugs.